Cas no 123881-88-9 (Uridine,2'-deoxy-5-(1-hydroxy-2-iodoethyl)-, (S)- (9CI))

• Product Name: Uridine,2'-deoxy-5-(1-hydroxy-2-iodoethyl)-, (S)- (9CI)
• CAS No: 123881-88-9
• MF: C₁₁H₁₅IN₂O₆
• MW: 398.151075601578
• CID: 176388
• PubChem ID: 112500480
• Update Time: 2025-04-19

Uridine,2'-deoxy-5-(1-hydroxy-2-iodoethyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine,2'-deoxy-5-(1-hydroxy-2-iodoethyl)-, (S)- (9CI)
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(1-hydroxy-2-iodoethyl)pyrimidine-2,4-dione
• 123881-88-9

• Inchi： 1S/C11H15IN2O6/c12-2-7(17)5-3-14(11(19)13-10(5)18)9-1-6(16)8(4-15)20-9/h3,6-9,15-17H,1-2,4H2,(H,13,18,19)/t6-,7+,8+,9+/m0/s1
• InChI Key： DDNHPEKPXBAHJG-JQCXWYLXSA-N
• SMILES： IC[C@H](C1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)O)=O)=O)O

Computed Properties

• Exact Mass: 397.99748g/mol
• Monoisotopic Mass: 397.99748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides